Cas no 1021222-16-1 (1-(2-ethylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea)

• Product Name: 1-(2-ethylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• CAS No: 1021222-16-1
• MF: C₂₁H₂₅N₇O
• MW: 391.469503164291
• CID: 6348905
• PubChem ID: 42111733
• Update Time: 2025-05-19

1-(2-ethylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• 1-(2-ethylphenyl)-3-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)urea
• 1-(2-ethylphenyl)-3-[2-[[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]urea
• VU0638310-1
• AKOS024501986
• 1021222-16-1
• F5233-0074

• Inchi： 1S/C21H25N7O/c1-3-16-8-4-5-9-17(16)25-21(29)23-14-13-22-18-11-12-20(28-27-18)26-19-10-6-7-15(2)24-19/h4-12H,3,13-14H2,1-2H3,(H,22,27)(H2,23,25,29)(H,24,26,28)
• InChI Key： RJYOEUWBRDGWLK-UHFFFAOYSA-N
• SMILES： O=C(NCCNC1=CC=C(N=N1)NC1C=CC=C(C)N=1)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 391.21205845g/mol
• Monoisotopic Mass: 391.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-ethylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Introduction to 1-(2-ethylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1021222-16-1, identified as 1-(2-ethylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring multiple functional groups, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular framework incorporates elements such as ethylphenyl, methylpyridin-2-yl, and pyridazin-3-yl moieties, which contribute to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of polyfunctionalized urea derivatives in the design of novel therapeutic agents. The presence of multiple amino and urea functionalities in 1-(2-ethylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation. Specifically, the interaction between the 6-methylpyridin-2-yl group and the pyridazin-3-yl moiety has been explored in various pharmacological contexts, demonstrating potential for modulating biological pathways relevant to inflammation, metabolism, and signal transduction.

In the context of contemporary research, this compound has been studied for its interaction with specific enzymes and receptors. The urea moiety is particularly noteworthy, as it often serves as a key pharmacophore in drug design, facilitating hydrogen bonding interactions with biological targets. The extended alkyl chain linking the amino groups further enhances the compound's ability to interact with protein surfaces, potentially improving binding affinity and selectivity. Such structural features are critical for developing molecules that exhibit high efficacy while minimizing off-target effects.

One of the most compelling aspects of 1-(2-ethylphenyl)-3-[2-({6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The combination of ethylphenyl and methylpyridin-2-yl substituents enhances its solubility and bioavailability, which are essential factors for drug-like properties. Furthermore, the presence of multiple nitrogen atoms provides opportunities for coordination with metal ions, a strategy frequently employed in medicinal chemistry to modulate enzyme activity.

The synthesis of this compound involves sophisticated organic transformations, including condensation reactions between urea derivatives and appropriately substituted pyridazine precursors. The introduction of the 6-methylpyridin-2-yl group at the 3-position of the pyridazine ring is particularly challenging but crucial for achieving desired biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the complex core structure efficiently. These techniques not only improve yield but also allow for greater control over regioselectivity, ensuring that functional groups are incorporated at specific positions within the molecule.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-(2-ethylphenyl)-3-[2-{(6-methylpyridin–2–yl)amino]pyridazin–3–yl}amino]urea to its target proteins. These simulations have revealed that key interactions occur between the urea group and polar residues on the protein surface, as well as hydrophobic interactions mediated by the aromatic rings. Such insights guide medicinal chemists in optimizing lead structures by identifying critical residues for modification or by predicting potential side effects arising from off-target binding.

The pharmacokinetic profile of this compound is another area of active investigation. In preclinical studies, it has been observed that derivatives with similar structural motifs exhibit favorable pharmacokinetic properties, including moderate oral bioavailability and reasonable tissue distribution. The balance between lipophilicity and polarizability appears to be particularly important for achieving optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Future studies may focus on modulating these properties through structural analogs to enhance therapeutic efficacy while maintaining safety.

Moreover, the versatility of this scaffold suggests potential applications beyond traditional small-molecule drug development. For instance, it could serve as a building block for designing peptidomimetics or other biologically active molecules with tailored properties. The ability to incorporate diverse functional groups into a single molecular entity allows researchers to explore multiple therapeutic avenues simultaneously. This approach is particularly valuable in cases where targeting multiple disease pathways is necessary or where complex biological mechanisms require nuanced intervention.

The role of computational tools cannot be overstated in modern drug discovery processes involving compounds like 1-(2-et h ylphen yl)-3-[ 2 - { ( 6 - [ ( 6 - m eth y l p y rid i n - 2 - y l ) a min o ] p y r i d az i n - 3 - y l } a m i n o ) e t h y l ] u re a . High-throughput virtual screening (HTVS) has enabled rapid identification of promising candidates from large chemical libraries based on predicted binding affinities. Additionally , machine learning algorithms have been trained on experimental data to predict metabolic stability , toxicity , and other physicochemical properties before synthesis even begins . Such advancements significantly reduce time-to-market by prioritizing compounds most likely to succeed while minimizing costly failures later in development.

In conclusion,1-( 2 - e t h y l p h e n y l ) - 3 - [ 2 - { ( 6 - [ ( 6 - m e t h y l p y r i d i n - 2 - y l ) a m i n o ] p y r i d az i n - 3 - y l } a m i n o ) e t h y l ] u re a ( C A S n o . 1 0 2 1 22 2 - 16 - 1 ) stands out as an intriguing molecule with significant potential for further exploration . Its complex structure , coupled with demonstrated biological activity , makes it an attractive candidate for developing novel therapeutics . As research continues , we can expect more insights into its mechanism(s) of action , synthetic optimizations , computational modeling predictions , pharmacokinetic profiling , and translational applications across various disease indications . The continued study of this class of polyfunctionalized ureas promises to contribute substantially to advances in chemical biology over coming years.